Cas no 93628-01-4 (2-Propanone-1,2,3-13C3(9CI))

• Product name: 2-Propanone-1,2,3-13C3(9CI)
• CAS No: 93628-01-4
• MF: C₃H₆O
• MW: 58.07914
• CID: 803604
• PubChem ID: 11434908

2-Propanone-1,2,3-13C3(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone-1,2,3-13C3(9CI)
• ACETONE (13C3)
• ACETONE, [13C3]
• Acetone-13C3
• DTXSID30465668
• Acetone-13C3, 99 atom % 13C
• 93628-01-4
• (1,2,3-13C3)propan-2-one
• ACETONE (13C3, 99%)

• Inchi： InChI=1S/C3H6O/c1-3(2)4/h1-2H3/i1+1,2+1,3+1
• InChI Key： CSCPPACGZOOCGX-VMIGTVKRSA-N
• SMILES： CC(=O)C

Computed Properties

• Exact Mass: 61.051929317g/mol
• Monoisotopic Mass: 61.051929317g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 17.1Ų
• XLogP3: -0.1

Experimental Properties

• Color/Form: liquid
• Density: 0.832 g/mL at 25 °C
• Melting Point: −94 °C(lit.)
• Boiling Point: 56 °C(lit.)
• Flash Point: 1 °F
• Refractive Index: n20/D 1.359(lit.)
• PSA: 17.07000
• LogP: 0.59530
• Vapor Pressure: No data available

2-Propanone-1,2,3-13C3(9CI) Security Information

• Signal Word：Danger
• Hazard Statement： H225 (100%) H319 (100%) H336 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1090 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-37/38-41
• Safety Instruction： 9-16-23-33
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones